Cas no 1525041-73-9 (1-(thiolan-3-yl)cyclopentane-1-carboxylic acid)

• Product Name: 1-(thiolan-3-yl)cyclopentane-1-carboxylic acid
• CAS No: 1525041-73-9
• MF: C₁₀H₁₆O₂S
• MW: 200.297842025757
• CID: 5896250
• PubChem ID: 82658457
• Update Time: 2025-10-28

1-(thiolan-3-yl)cyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(thiolan-3-yl)cyclopentane-1-carboxylic acid
• 1525041-73-9
• EN300-1742743

• Inchi： 1S/C10H16O2S/c11-9(12)10(4-1-2-5-10)8-3-6-13-7-8/h8H,1-7H2,(H,11,12)
• InChI Key： VBRAUBWADZQQEU-UHFFFAOYSA-N
• SMILES： S1CCC(C1)C1(C(=O)O)CCCC1

Computed Properties

• Exact Mass: 200.08710092g/mol
• Monoisotopic Mass: 200.08710092g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 62.6Ų

Additional information on 1-(thiolan-3-yl)cyclopentane-1-carboxylic acid

Comprehensive Overview of 1-(thiolan-3-yl)cyclopentane-1-carboxylic acid (CAS No. 1525041-73-9)

1-(thiolan-3-yl)cyclopentane-1-carboxylic acid (CAS No. 1525041-73-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. The molecule features a cyclopentane core substituted with a thiolane ring, making it a valuable intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, especially in targeting enzymes and receptors involved in metabolic pathways.

The compound's carboxylic acid functional group enhances its reactivity, enabling it to participate in various chemical transformations. This characteristic is crucial for developing derivatives with improved pharmacokinetic properties. Recent studies have explored its role in designing small-molecule inhibitors, a hot topic in the field of precision medicine. As the demand for targeted therapies grows, compounds like 1-(thiolan-3-yl)cyclopentane-1-carboxylic acid are increasingly relevant.

One of the most frequently searched questions in scientific databases is: "What are the synthetic routes for 1-(thiolan-3-yl)cyclopentane-1-carboxylic acid?" The answer lies in multi-step organic synthesis, often involving cyclization and oxidation reactions. Researchers also inquire about its solubility and stability, which are critical for formulation development. These queries reflect the compound's growing importance in both academic and industrial settings.

Another trending topic is the use of AI-driven drug discovery to identify novel applications for such compounds. Machine learning models are being trained to predict the biological activity of 1-(thiolan-3-yl)cyclopentane-1-carboxylic acid derivatives, accelerating the pace of research. This aligns with the broader industry shift toward computational chemistry, a field that has seen exponential growth in recent years.

From an environmental perspective, the compound's green chemistry potential is also under scrutiny. Scientists are investigating eco-friendly synthesis methods to reduce waste and energy consumption. This focus on sustainability resonates with global efforts to minimize the environmental impact of chemical manufacturing.

In summary, 1-(thiolan-3-yl)cyclopentane-1-carboxylic acid (CAS No. 1525041-73-9) is a versatile compound with broad applications in medicinal chemistry and beyond. Its unique structure and reactivity make it a promising candidate for future innovations, particularly in the realms of drug development and sustainable chemistry. As research progresses, this compound is likely to remain a focal point for scientists and industry professionals alike.